![molecular formula C16H22N4O4S2 B2992026 1-(benzylsulfonyl)-4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepane CAS No. 1903475-41-1](/img/structure/B2992026.png)
1-(benzylsulfonyl)-4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepane
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Overview
Description
1-(benzylsulfonyl)-4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C16H22N4O4S2 and its molecular weight is 398.5. The purity is usually 95%.
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Scientific Research Applications
Multicomponent Synthesis
1-(Benzylsulfonyl)-4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepane is related to compounds synthesized through multicomponent reactions, such as the Ugi reaction followed by intramolecular SN2 reactions. This method is used to create diazepane systems, demonstrating the compound's relevance in constructing complex molecular architectures efficiently. Such synthetic strategies are pivotal for developing pharmaceuticals and materials science applications (Banfi et al., 2007).
Diazotransfer Reagents
Compounds within the same family as this compound, such as imidazole-1-sulfonyl azide hydrochloride, serve as diazotransfer reagents. They are crucial in transforming primary amines into azides and methylene substrates into diazo compounds, which are essential intermediates in organic synthesis and material science (Goddard-Borger & Stick, 2007).
Catalysis in Organic Synthesis
Imidazolium-based compounds, akin to this compound, are used as catalysts in various organic reactions. For example, sulfonic acid functionalized imidazolium salts catalyze the synthesis of benzimidazoles efficiently, highlighting the compound's potential role in facilitating organic transformations (Khazaei et al., 2011).
Antioxidant Activity
Related compounds, such as 1,4-[bis(3-arylmethanesulfonyl pyrrolyl and pyrazolyl)]benzenes, have been synthesized and evaluated for their antioxidant activity. This suggests potential research applications of this compound in studying and developing new antioxidants (Lavanya et al., 2014).
Solubility in Ionic Liquids
The solubility behavior of gases in ionic liquids containing imidazolium units suggests the relevance of compounds like this compound in studying the physicochemical interactions and applications of ionic liquids in gas absorption processes (Anthony et al., 2005).
Mechanism of Action
Properties
IUPAC Name |
1-benzylsulfonyl-4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O4S2/c1-18-12-16(17-14-18)26(23,24)20-9-5-8-19(10-11-20)25(21,22)13-15-6-3-2-4-7-15/h2-4,6-7,12,14H,5,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKWNSMDSFSDUMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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